Cas no 50836-82-3 (N-Methyl-3-(methylamino)propanamide)

• Product Name: N-Methyl-3-(methylamino)propanamide
• CAS No: 50836-82-3
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD10687373
• CID: 363965
• PubChem ID: 12548977
• Update Time: 2025-11-05

N-Methyl-3-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-(methylamino)propanamide
• N-?methyl-?3-?(methylamino)Propanamide
• Propanamide, N-methyl-3-(methylamino)-
• 3-Methylamino-propionsaeure-methylamid
• N~1~,N~3~-dimethyl-beta-alaninamide(SALTDATA: HCl)
• N-Methyl-3-methylaminopropionamide
• N,N~3~-dimethyl-beta-alaninamide
• N-Methyl-3-methylaminopropanamide
• SBB046578
• STK502947
• N-Methyl-3-(methylamino)propionamide
• BBL023441
• 4515AE
• N~1~,N~3~-dimethyl-beta-alaninamide
• SY029107
• AB0072024
• BB 0216483
• Z
• MFCD10687373
• 50836-82-3
• AKOS000321195
• CS-0217040
• FT-0739674
• DTXSID10502181
• EN300-66930
• Z852427258
• AS-31675
• SCHEMBL464448
• ALBB-004145
• DA-42263

• MDL： MFCD10687373
• Inchi： 1S/C5H12N2O/c1-6-4-3-5(8)7-2/h6H,3-4H2,1-2H3,(H,7,8)
• InChI Key： BZAGWSIKXFPLND-UHFFFAOYSA-N
• SMILES： O=C(CCNC)NC

Computed Properties

• Exact Mass: 116.09500
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: -1

Experimental Properties

• PSA: 41.13000
• LogP: 0.12370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Methyl-3-(methylamino)propanamide

Market Research and Analysis of N-Methyl-3-(methylamino)propanamide in the Chemical-Biomedical Field

N-Methyl-3-(methylamino)propanamide, identified by the CAS number 50836-82-3, is a compound of significant interest in the chemical-biomedical industry. This compound has been extensively studied for its potential applications in drug development, particularly in the areas of neurology and oncology. Recent advancements in synthetic chemistry have enabled more efficient production methods, making it more accessible for research and commercial purposes.

The global demand for N-Methyl-3-(methylamino)propanamide has been driven by its role as an intermediate in the synthesis of various bioactive molecules. Its unique chemical properties, including high stability and reactivity, make it a valuable component in the development of novel therapeutic agents. Market analysis indicates a growing interest from pharmaceutical companies and research institutions, particularly in regions with advanced healthcare systems.

Recent studies have highlighted the compound's potential as a modulator of key cellular pathways involved in disease progression. For instance, research published in leading journals such as "Journal of Medicinal Chemistry" and "Chemical Biology" demonstrates its efficacy in inhibiting enzymes associated with neurodegenerative diseases. These findings have sparked significant interest among investors and industry stakeholders.

From a supply chain perspective, the production of N-Methyl-3-(methylamino)propanamide is concentrated in regions with established chemical manufacturing capabilities, including North America, Europe, and Asia-Pacific. Key suppliers are leveraging advanced technologies to meet the increasing demand while ensuring compliance with international quality standards.

In conclusion, N-Methyl-3-(methylamino)propanamide represents a promising avenue for innovation in the chemical-biomedical sector. Its versatility and potential applications across multiple therapeutic areas position it as a critical component in future drug development pipelines. As research continues to uncover new insights into its properties and uses, the market for this compound is expected to grow significantly over the next decade.